Cas no 1824399-96-3 (2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine)

2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine is a fluorinated aromatic amine compound characterized by its unique structural features, including a difluoroethyl group and a methoxy-methyl-substituted phenyl ring. This configuration imparts distinct electronic and steric properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the methoxy and methyl substituents influence reactivity and selectivity in coupling reactions. Its well-defined molecular structure ensures consistent performance in applications such as drug discovery and fine chemical manufacturing. The compound is typically handled under controlled conditions due to its sensitivity, requiring proper storage and handling protocols to maintain purity and stability.
2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine structure
1824399-96-3 structure
Product Name:2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine
CAS No:1824399-96-3
MF:C10H13F2NO
MW:201.213129758835
CID:6286021
PubChem ID:130059901
Update Time:2025-06-25

2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine
    • EN300-1928073
    • 1824399-96-3
    • 2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine
    • Inchi: 1S/C10H13F2NO/c1-6-3-4-7(5-8(6)14-2)9(13)10(11)12/h3-5,9-10H,13H2,1-2H3
    • InChI Key: CQXDYKCRRISRRQ-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC(C)=C(C=1)OC)N)F

Computed Properties

  • Exact Mass: 201.09652036g/mol
  • Monoisotopic Mass: 201.09652036g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 35.2Ų

2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1928073-0.05g
2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine
1824399-96-3
0.05g
$888.0 2023-09-17
Enamine
EN300-1928073-0.1g
2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine
1824399-96-3
0.1g
$930.0 2023-09-17
Enamine
EN300-1928073-0.25g
2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine
1824399-96-3
0.25g
$972.0 2023-09-17
Enamine
EN300-1928073-0.5g
2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine
1824399-96-3
0.5g
$1014.0 2023-09-17
Enamine
EN300-1928073-1.0g
2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine
1824399-96-3
1g
$1458.0 2023-06-02
Enamine
EN300-1928073-2.5g
2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine
1824399-96-3
2.5g
$2071.0 2023-09-17
Enamine
EN300-1928073-5.0g
2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine
1824399-96-3
5g
$4226.0 2023-06-02
Enamine
EN300-1928073-10.0g
2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine
1824399-96-3
10g
$6266.0 2023-06-02
Enamine
EN300-1928073-1g
2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine
1824399-96-3
1g
$1057.0 2023-09-17
Enamine
EN300-1928073-5g
2,2-difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine
1824399-96-3
5g
$3065.0 2023-09-17

Additional information on 2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine

Recent Advances in the Study of 2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine (CAS: 1824399-96-3)

In recent years, the compound 2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine (CAS: 1824399-96-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique difluoro and methoxy-methylphenyl substituents, has shown promising potential in various therapeutic applications. The following research brief consolidates the latest findings and developments related to this compound, providing a comprehensive overview of its current status in scientific exploration.

Recent studies have focused on the synthesis and pharmacological evaluation of 2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine. Researchers have developed optimized synthetic routes to enhance yield and purity, which are critical for its application in drug development. The compound's structural features, particularly the difluoro moiety, have been linked to improved metabolic stability and bioavailability, making it a candidate for further investigation in central nervous system (CNS) disorders and inflammatory diseases.

One of the key areas of interest is the compound's interaction with specific biological targets. Preliminary in vitro studies suggest that 2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine exhibits selective binding to certain neurotransmitter receptors, which could explain its potential efficacy in modulating neurological pathways. Additionally, its anti-inflammatory properties have been explored in animal models, showing reduced cytokine production and amelioration of inflammatory responses. These findings underscore the compound's versatility and therapeutic promise.

Further investigations into the pharmacokinetics and toxicology of 2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine are underway. Early-phase clinical trials are being planned to assess its safety and efficacy in humans, with a particular focus on dose optimization and side effect profiles. The compound's unique chemical structure also opens avenues for derivative development, where slight modifications could lead to enhanced therapeutic effects or reduced toxicity.

In conclusion, 2,2-Difluoro-1-(3-methoxy-4-methylphenyl)ethan-1-amine (CAS: 1824399-96-3) represents a promising candidate in the realm of chemical biology and pharmaceutical research. Its multifaceted pharmacological properties and potential applications in CNS and inflammatory disorders highlight its significance. Continued research and clinical validation will be essential to fully realize its therapeutic potential and translate these findings into viable treatment options.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm